Cas no 59338-91-9 (4,5-diamino-2-methoxybenzoic acid)

• Product Name: 4,5-diamino-2-methoxybenzoic acid
• CAS No: 59338-91-9
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• MDL: MFCD18974923
• CID: 373257
• PubChem ID: 101017
• Update Time: 2025-04-19

4,5-diamino-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4,5-diamino-2-methoxy-
• 4,5-diamino-o-anisic acid
• 4,5-diamino-2-methoxybenzoic acid
• SCHEMBL1965781
• NS00055520
• 2-methoxy-4,5-diaminobenzoic acid
• EN300-218841
• EINECS 261-708-5
• LYFZXIXVTGAHSZ-UHFFFAOYSA-N
• DTXSID90974761
• 59338-91-9

• MDL： MFCD18974923
• Inchi： 1S/C8H10N2O3/c1-13-7-3-6(10)5(9)2-4(7)8(11)12/h2-3H,9-10H2,1H3,(H,11,12)
• InChI Key： LYFZXIXVTGAHSZ-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=CC=1C(=O)O)N)N

Computed Properties

• Exact Mass: 182.0692
• Monoisotopic Mass: 182.069142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.6
• XLogP3: 0.1

Experimental Properties

• Density: 1.395
• Boiling Point: 430.4°C at 760 mmHg
• Flash Point: 214.1°C
• Refractive Index: 1.662
• PSA: 98.57

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives